Cas no 2877643-13-3 (N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877643-13-3
• MF: C₁₆H₂₃F₂N₃O
• MW: 311.370130777359
• CID: 5307772
• PubChem ID: 165431796
• Update Time: 2025-07-18

N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-Fluoro-1-(3-fluoro-2-pyridinyl)-4-piperidinyl]methyl]-2,2-dimethylpropanamide
• F6822-3537
• AKOS040887336
• 2877643-13-3
• N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide

• Inchi： 1S/C16H23F2N3O/c1-15(2,3)14(22)20-11-16(18)6-9-21(10-7-16)13-12(17)5-4-8-19-13/h4-5,8H,6-7,9-11H2,1-3H3,(H,20,22)
• InChI Key： LMCSLAWGGFRASU-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(C)(C)C)=O)CCN(C2C(=CC=CN=2)F)CC1

Computed Properties

• Exact Mass: 311.18091869g/mol
• Monoisotopic Mass: 311.18091869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.3±45.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[4-Fluoro-1-(3-Fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877643-13-3): An Overview

N-{[4-Fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877643-13-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide is particularly noteworthy. It consists of a piperidine ring substituted with a fluoro group and a fluoropyridine moiety, along with a dimethylpropanamide group. This combination of functional groups imparts the compound with distinct physicochemical properties, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide in the treatment of neurological disorders. Specifically, it has shown promising results in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide has been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a good bioavailability, which is essential for ensuring effective drug delivery to target tissues.

Safety and toxicity assessments are critical components of drug development. Preclinical studies on N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide have indicated that it is generally well-tolerated at therapeutic doses. However, like all new compounds, it is essential to conduct thorough clinical trials to evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide have led to increased interest from pharmaceutical companies and academic researchers alike. Several ongoing clinical trials are currently evaluating the compound's efficacy in treating various conditions. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

In conclusion, N-{[4-fluoro-1-(3-fluoropyridin-2-yl)piperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877643-13-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and inflammation. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.